5-ethyl-N,4-dimethylthiophene-2-carboxamide

• IUPAC Name: 5-ethyl-N,4-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C9H13NOS/c1-4-7-6(2)5-8(12-7)9(11)10-3/h5H,4H2,1-3H3,(H,10,11)
• InChI Key: KBYYRWWDVDPESG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C(=O)NC)C
• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol

Description

5-ethyl-N,4-dimethylthiophene-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This molecule belongs to the class of thiophene derivatives and has been found to exhibit interesting biological and pharmacological activities.

Mechanism of Action

The exact mechanism of action of 5-ethyl-N,4-dimethylthiophene-2-carboxamide is not fully understood. However, studies have suggested that this molecule may exert its biological activities through the regulation of various signaling pathways. For example, it has been shown to inhibit the activity of the NF-κB pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this molecule has been shown to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains. Furthermore, this compound has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-ethyl-N,4-dimethylthiophene-2-carboxamide in lab experiments is its versatility. This molecule has been found to exhibit various biological activities, making it useful for a wide range of studies. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 5-ethyl-N,4-dimethylthiophene-2-carboxamide. One area of research is the investigation of its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this molecule and its potential use as a fluorescent probe. Furthermore, the development of more efficient synthesis methods for this compound may facilitate its use in various scientific studies.

Synthesis Methods

The synthesis of 5-ethyl-N,4-dimethylthiophene-2-carboxamide can be achieved through various methods. One of the most commonly used methods involves the reaction of 5-ethylthiophene-2-carboxylic acid with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst such as trifluoroacetic acid. The resulting product is then treated with thionyl chloride to obtain the final compound.

Scientific Research Applications

The potential applications of 5-ethyl-N,4-dimethylthiophene-2-carboxamide in scientific research are vast. This molecule has been found to exhibit anti-inflammatory, antitumor, and antimicrobial activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been investigated for its potential use as a fluorescent probe for the detection of metal ions.